Cas no 1240571-67-8 (1-Benzyl-4,5,6-trimethoxy-1H-indole-2-carboxylic acid)

• Product Name: 1-Benzyl-4,5,6-trimethoxy-1H-indole-2-carboxylic acid
• CAS No: 1240571-67-8
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• MDL: MFCD16810565
• CID: 4690327
• Update Time: 2025-05-20

1-Benzyl-4,5,6-trimethoxy-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4,5,6-trimethoxy-1H-indole-2-carboxylic acid
• COC1=C(OC)C(OC)=C2C=C(N(CC3=CC=CC=C3)C2=C1)C(O)=O

• MDL： MFCD16810565
• Inchi： 1S/C19H19NO5/c1-23-16-10-14-13(17(24-2)18(16)25-3)9-15(19(21)22)20(14)11-12-7-5-4-6-8-12/h4-10H,11H2,1-3H3,(H,21,22)
• InChI Key： YFEMPACQGVZLDY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC2=C1C=C(C(=O)O)N2CC1C=CC=CC=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 453
• Topological Polar Surface Area: 69.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-Benzyl-4,5,6-trimethoxy-1H-indole-2-carboxylic acid

Introduction to 1-Benzyl-4,5,6-trimethoxy-1H-indole-2-carboxylic acid (CAS No: 1240571-67-8)

1-Benzyl-4,5,6-trimethoxy-1H-indole-2-carboxylic acid is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular framework and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1240571-67-8, belongs to the indole class of heterocyclic compounds, which are well-documented for their diverse pharmacological properties. The presence of multiple functional groups, including a benzyl substituent and a carboxylic acid moiety, alongside a trimethoxy group at the 4, 5, and 6 positions of the indole ring, contributes to its distinctive chemical profile and makes it a subject of interest for further exploration in drug discovery.

The indole core is a prominent scaffold in natural products and bioactive molecules, with numerous examples exhibiting antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural modifications introduced in 1-Benzyl-4,5,6-trimethoxy-1H-indole-2-carboxylic acid are designed to enhance its interaction with biological targets while minimizing off-target effects. The benzyl group at the 1-position of the indole ring can influence the compound's solubility and metabolic stability, while the carboxylic acid functionality provides a site for further derivatization and bioconjugation strategies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that the methoxy groups in 1-Benzyl-4,5,6-trimethoxy-1H-indole-2-carboxylic acid may participate in hydrophobic interactions and hydrogen bonding with specific residues in protein targets. This has implications for designing derivatives with enhanced affinity and selectivity. The carboxylic acid group also opens possibilities for salt formation or amide bond incorporation, which are common strategies in medicinal chemistry to improve pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of the indole scaffold with multiple substituents allows for diverse structural variations through synthetic modifications. For instance, functionalization of the benzyl group or selective demethylation could yield novel analogs with distinct biological activities. Such derivatives may serve as lead compounds for developing new therapeutic agents targeting diseases with unmet medical needs.

In the context of modern drug discovery, 1-Benzyl-4,5,6-trimethoxy-1H-indole-2-carboxylic acid exemplifies the importance of rational molecular design. The strategic placement of functional groups can fine-tune key pharmacophoric elements responsible for receptor binding. High-throughput screening (HTS) campaigns have been employed to identify hits that share structural features with this compound, suggesting its relevance in hit-to-lead optimization processes. Furthermore, structure-based drug design approaches leverage crystallographic data of protein-ligand complexes to rationalize modifications aimed at improving drug efficacy.

The synthesis of 1-Benzyl-4,5,6-trimethoxy-1H-indole-2-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecules. Key synthetic routes often begin with commercially available precursors such as tryptophan derivatives or indole analogs. Protecting group strategies are employed to handle competing reactions at different sites on the molecule. Advances in catalytic methods have also facilitated more efficient synthetic pathways, reducing costs and improving yields.

The pharmacological evaluation of 1-Benzyl-4,5,6-trimethoxy-1H-indole-2-carboxylic acid has revealed promising preliminary results in vitro. Initial assays have shown activity against certain enzymatic targets known to be involved in metabolic pathways relevant to cancer progression and inflammation. While these findings are encouraging, further investigation is required to validate these effects in vivo and assess potential therapeutic benefits. Preclinical studies would focus on determining dosage-response relationships, identifying toxicological concerns, and exploring mechanisms of action.

The versatility of this compound as a scaffold underscores its potential utility across multiple therapeutic areas. Researchers are exploring its applicability in neurodegenerative diseases due to the known role of indole derivatives in modulating neurotransmitter systems. Additionally, its structural motifs may be relevant in developing treatments for infectious diseases by targeting bacterial or viral enzymes essential for survival.

The integration of machine learning techniques has accelerated the process of identifying promising candidates like 1-Benzyl-4,5,6-trimethoxy-1H-indole-2-carboxylic acid from large chemical libraries. Predictive models can prioritize compounds based on their predicted binding affinity and physicochemical properties before experimental validation is undertaken. This approach aligns with the broader trend toward data-driven drug discovery initiatives that leverage computational power to guide experimental efforts more efficiently.

In conclusion,1-Benzyl-4,5,6-trimethoxy-1H-indole-2-carboxylic acid (CAS No: 1240571-67-8) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a valuable intermediate for further chemical exploration and a potential candidate for therapeutic development. As research continues to uncover new biological functions associated with indole derivatives, this compound remains an intriguing subject worthy of further study.